Cas no 1823583-57-8 (TCMDC-131678)

• Product Name: TCMDC-131678
• CAS No: 1823583-57-8
• MF: C₆H₆INO₃
• MW: 267.021214008331
• CID: 4742221
• PubChem ID: 44523001
• Update Time: 2024-03-03

TCMDC-131678 Chemical and Physical Properties

Names and Identifiers

• TCMDC-131678

• Inchi： 1S/C6H6INO3/c1-3-4(7)5(8-11-3)6(9)10-2/h1-2H3
• InChI Key： DEYIKAFKPHDCCP-UHFFFAOYSA-N
• SMILES： COC(C1C(I)=C(C)ON=1)=O

Computed Properties

• Exact Mass: 266.93924g/mol
• Monoisotopic Mass: 266.93924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides